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Compound of Interest

Compound Name: 2-Bromo-4-fluoro-5-methylaniline

Cat. No.: B1287016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-4-fluoro-5-methylaniline is a halogenated aromatic amine that serves as a versatile

building block in organic synthesis. Its trifunctional nature, featuring bromo, fluoro, and amino

substituents on a toluene backbone, makes it a valuable intermediate in the preparation of

complex organic molecules. This guide provides a comprehensive overview of its chemical

properties, synthesis, reactivity, and potential applications, with a focus on its relevance to the

pharmaceutical and agrochemical industries.

Chemical and Physical Properties
While experimentally determined physical properties for 2-Bromo-4-fluoro-5-methylaniline
(CAS No: 1065076-39-2) are not widely available in public literature, predicted data and

properties of closely related isomers provide valuable insights. It is crucial to note the existence

of several isomers, such as 2-Bromo-5-fluoro-4-methylaniline and 5-Bromo-4-fluoro-2-

methylaniline, and to ensure the correct isomer is used in any application.[1]

Table 1: Physicochemical Properties of 2-Bromo-4-fluoro-5-methylaniline and Related

Isomers
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Property
2-Bromo-4-fluoro-
5-methylaniline

2-Bromo-5-fluoro-
4-methylaniline

5-Bromo-4-fluoro-
2-methylaniline

CAS Number 1065076-39-2[2][3] 202865-78-9[1] 627871-16-3[4]

Molecular Formula C₇H₇BrFN[2][3] C₇H₇BrFN[1] C₇H₇BrFN[4]

Molecular Weight 204.04 g/mol [2][3] 204.04 g/mol [1] 204.04 g/mol [4]

Melting Point Data not available 39-41 °C[1] 86-90 °C[4]

Boiling Point
251 °C at 760 mmHg

(Predicted)

245.3±35.0 °C

(Predicted)[1]
Data not available

Density Data not available Data not available Data not available

Appearance Data not available - Pale purple powder[4]

Synthesis
A specific, detailed experimental protocol for the synthesis of 2-Bromo-4-fluoro-5-
methylaniline is not readily available in the surveyed literature. However, a general method for

the bromination of a related fluoro-methylaniline isomer, 3-fluoro-4-methylaniline, to produce 2-

bromo-5-fluoro-4-methylaniline has been reported and can serve as a valuable reference for a

potential synthetic route.[1] This electrophilic aromatic substitution reaction typically utilizes

bromine in a suitable solvent.[5]

Representative Synthetic Protocol (for 2-Bromo-5-
fluoro-4-methylaniline)
A solution of 3-fluoro-4-methylaniline and anhydrous potassium carbonate is dissolved in

anhydrous dichloromethane and cooled. A solution of bromine in anhydrous dichloromethane is

then added dropwise at a controlled temperature. The reaction is stirred for a period before

being quenched with ice water. The product is then extracted, dried, and concentrated.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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